1-[(3-chlorophenyl)methyl]-N-(2-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(2-fluorophenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14ClFN2O2/c20-15-5-3-4-13(10-15)11-23-12-14(8-9-18(23)24)19(25)22-17-7-2-1-6-16(17)21/h1-10,12H,11H2,(H,22,25)
• InChI Key: QRPPYHYFERGECI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)Cl)F
• Molecular Formula: C19H14ClFN2O2
• Molecular Weight: 356.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely planar due to the presence of the aromatic rings. The electron-withdrawing chlorine and fluorine atoms could cause the electron density in the phenyl rings to be somewhat depleted, potentially affecting the compound’s reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the amide group could be hydrolyzed to form a carboxylic acid and an amine. The aromatic rings could undergo electrophilic aromatic substitution, given the right conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of polar functional groups like the amide could make it somewhat soluble in polar solvents like water. The aromatic rings could contribute to its stability and possibly make it less reactive.

Mechanism of Action

Target of Action

It’s known that many indole derivatives, which share a similar structure with f2744-1425, bind with high affinity to multiple receptors . This suggests that F2744-1425 may also interact with various targets.

Mode of Action

The exact mode of action of F2744-1425 is currently unknown. It’s known that sy-1425, a compound with a similar structure, regulates genes associated with the proliferation of acute myeloid leukemia (aml) cells and normal myeloid differentiation . This suggests that F2744-1425 may have a similar mode of action.

Biochemical Pathways

It’s known that sy-1425, a similar compound, shows evidence of combination activity in preclinical models . This suggests that F2744-1425 may also affect multiple biochemical pathways.

Result of Action

It’s known that sy-1425, a similar compound, showed myeloid differentiation, improved blood counts, and reduced bone marrow blasts in biomarker-selected patients . This suggests that F2744-1425 may have similar effects.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. It could be interesting to explore its interactions with biological systems, which could reveal potential uses in medicine or other fields.